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Compound of Interest

Compound Name: AZD 9684

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibrinolysis is the enzymatic breakdown of fibrin in blood clots, a crucial process for maintaining
blood vessel patency and resolving thrombosis. A key negative regulator of fibrinolysis is the
thrombin-activatable fibrinolysis inhibitor (TAFIa), also known as carboxypeptidase U (CPU).
TAFla removes C-terminal lysine residues from partially degraded fibrin, which are essential
binding sites for plasminogen and its activator, tissue plasminogen activator (tPA). By removing
these binding sites, TAFla attenuates plasmin generation and slows down clot dissolution.

AZD9684 is a potent and specific inhibitor of carboxypeptidase U (CPU, TAFla, CPB2).[1] By
inhibiting TAFla, AZD9684 preserves the lysine binding sites on the fibrin surface, leading to
enhanced plasminogen activation and accelerated fibrinolysis. This makes AZD9684 a
promising therapeutic agent for thrombotic diseases. Confocal microscopy offers a powerful
tool to visualize and quantify the effects of AZD9684 on the dynamics of fibrin clot structure and
lysis in real-time.

These application notes provide a detailed protocol for visualizing and quantifying the
profibrinolytic effects of AZD9684 using confocal laser scanning microscopy.

Data Presentation
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The profibrinolytic effect of AZD9684 has been quantified in various in vitro models. The
following table summarizes the enhancement of fibrinolysis by AZD9684.

Experimental Parameter

Effect of AZD9684 Reference
System Measured
Plasma Clot Lysis Lysis Rate 33% faster lysis [1]
Rotational
Thromboelastometry Lysis Onset Time Decreased by 38% [1]
(ROTEM)

Front Lysis with
Confocal Microscopy Lysis Rate 47% faster lysis [1]
(Platelet-Free Plasma)

Front Lysis with
Confocal Microscopy Lysis Rate 50% faster lysis [1]
(Platelet-Rich Plasma)

Signaling Pathway and Experimental Workflow
Signaling Pathway of AZD9684 in Fibrinolysis
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Caption: Mechanism of AZD9684 in enhancing fibrinolysis by inhibiting TAFIa.
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Experimental Workflow for Confocal Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b605788?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30053349/
https://pubmed.ncbi.nlm.nih.gov/30053349/
https://pubmed.ncbi.nlm.nih.gov/30053349/
https://www.benchchem.com/product/b605788#confocal-microscopy-for-visualizing-fibrinolysis-with-azd-9684
https://www.benchchem.com/product/b605788#confocal-microscopy-for-visualizing-fibrinolysis-with-azd-9684
https://www.benchchem.com/product/b605788#confocal-microscopy-for-visualizing-fibrinolysis-with-azd-9684
https://www.benchchem.com/product/b605788#confocal-microscopy-for-visualizing-fibrinolysis-with-azd-9684
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

